Cas no 2709-56-0 (Flupentiol)

Flupentiol structure
Flupentiol structure
Product name:Flupentiol
CAS No:2709-56-0
MF:C23H25N2OF3S
MW:434.5176
CID:43346
PubChem ID:5281878

Flupentiol Chemical and Physical Properties

Names and Identifiers

    • Flupentiol
    • 4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
    • FLUPENTIXOL
    • [3H]-(Z)-Flupentixol
    • emergil
    • fluanxol
    • fluxanxol
    • lc44
    • n7009
    • siplaril
    • siplarol
    • (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
    • SCHEMBL414352
    • Flupentixol, (E)-
    • 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
    • E-Flupentixol
    • NSC_17012
    • 1ST11374
    • 2-(4-{3-[2-Trifluoromethyl-thioxanthen-(9E)-ylidene]-propyl}-piperazin-1-yl)-ethanol
    • Q27896066
    • trans(E)Flupenthixol
    • Lopac-F-114
    • trans-Flupentixol
    • 895OJP78MJ
    • L000188
    • EINECS 258-759-0
    • PDSP2_001527
    • FLUPENTHIXOL
    • (E)-Flupenthixol
    • Flupentixol hydrochloride
    • NS00071833
    • PDSP2_001526
    • (trans-flupenthixol)2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
    • BDBM50026957
    • trans-(E)-Flupentixol
    • CAS_53772-82-0
    • UNII-895OJP78MJ
    • CHEMBL42055
    • 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-1-PIPERAZINEETHANOL
    • BDBM86722
    • NCGC00015425-02
    • (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazine-1-ethanol
    • HY-15856A
    • GTPL968
    • NCGC00015425-01
    • FLUPENTIXOLE
    • SCHEMBL145726
    • 53772-85-3
    • FLUPENTHIXOL2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
    • FLUPENTHIXOL, Alpha
    • CAS_53772-85-3
    • beta-Flupenthixol
    • E-flupenthixol
    • 1-Piperazineethanol, 4-[(3E)-3-[2-(trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-
    • AKOS040744837
    • 2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
    • CHEBI:93235
    • NJMYODHXAKYRHW-BLLMUTORSA-N
    • AKOS003588967
    • DTXSID50110027
    • (Z)-2-[4-[3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
    • Flupenthixol, Beta
    • PDSP1_001543
    • CS-0017552
    • (cis) 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol(Flupentixol)
    • .beta.-flupenthixol
    • 1-PIPERAZINEETHANOL, 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-
    • trans-flupenthixol
    • trans-(E)-Flupentixol Dihydrochloride
    • 2709-56-0
    • CAS-2413-38-9
    • 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, (E)-
    • PDSP1_001542
    • Inchi: InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4-8,16,29H,3,9-15H2/b18-5+
    • InChI Key: NJMYODHXAKYRHW-BLLMUTORSA-N
    • SMILES: OCCN1CCN(CC/C=C2\C3=CC=CC=C3SC3C=CC(=CC\2=3)C(F)(F)F)CC1

Computed Properties

  • Exact Mass: 434.16400
  • Monoisotopic Mass: 434.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Color/Form: White or off white solid
  • Density: 1.2118 (estimate)
  • Boiling Point: 554.7°Cat760mmHg
  • Flash Point: 289.3°C
  • Refractive Index: 1.607
  • Solubility: H2O: soluble
  • PSA: 52.01000
  • LogP: 4.47750

Flupentiol Security Information

  • Signal Word:Warning
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37/39
  • RTECS:TL9900000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Flupentiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0002094
2709-56-0
¥780.93 2023-01-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0002094-1.01mg
Flupentiol
2709-56-0
1.01mg
¥1176.18 2025-01-16

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